Cas no 1706428-72-9 (1-Methyl-7-oxoazepane-2-carboxylic acid)

• Product Name: 1-Methyl-7-oxoazepane-2-carboxylic acid
• CAS No: 1706428-72-9
• MF: C₈H₁₃NO₃
• MW: 171.193722486496
• CID: 4915803
• Update Time: 2026-02-27

1-Methyl-7-oxoazepane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-7-oxoazepane-2-carboxylic acid

• Inchi： 1S/C8H13NO3/c1-9-6(8(11)12)4-2-3-5-7(9)10/h6H,2-5H2,1H3,(H,11,12)
• InChI Key： APZXHDHHTVJUDF-UHFFFAOYSA-N
• SMILES： O=C1CCCCC(C(=O)O)N1C

Computed Properties

• Exact Mass: 171.09
• Monoisotopic Mass: 171.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 57.6

Additional information on 1-Methyl-7-oxoazepane-2-carboxylic acid

Introduction to 1-Methyl-7-oxoazepane-2-carboxylic acid (CAS No. 1706428-72-9)

1-Methyl-7-oxoazepane-2-carboxylic acid (CAS No. 1706428-72-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of azepane derivatives, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of 1-Methyl-7-oxoazepane-2-carboxylic acid make it a promising candidate for various drug development initiatives.

The chemical structure of 1-Methyl-7-oxoazepane-2-carboxylic acid consists of a seven-membered azepane ring with a methyl group and a carboxylic acid moiety. The presence of the oxo group at the 7-position adds to its chemical reactivity and biological activity. This compound has been synthesized through various methods, including multistep organic synthesis and catalytic reactions, which have been optimized to improve yield and purity.

Recent studies have explored the pharmacological properties of 1-Methyl-7-oxoazepane-2-carboxylic acid. One notable area of research is its potential as an anti-inflammatory agent. In vitro studies have shown that this compound exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that 1-Methyl-7-oxoazepane-2-carboxylic acid could be a valuable candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 1-Methyl-7-oxoazepane-2-carboxylic acid has also been investigated for its potential as an anticancer agent. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways such as the PI3K/AKT and MAPK pathways, which are often dysregulated in cancer cells.

The pharmacokinetic properties of 1-Methyl-7-oxoazepane-2-carboxylic acid have also been studied in detail. Animal models have shown that this compound has good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for further development as an oral therapeutic agent. Additionally, preliminary toxicology studies have indicated that 1-Methyl-7-oxoazepane-2-carboxylic acid is well-tolerated at therapeutic doses, with no significant adverse effects observed.

The potential applications of 1-Methyl-7-oxoazepane-2-carboxylic acid extend beyond its direct therapeutic effects. Researchers are also exploring its use as a tool compound in chemical biology studies to investigate the role of specific signaling pathways in disease processes. For example, this compound has been used to study the regulation of inflammatory responses in immune cells and the mechanisms underlying cancer cell survival.

In conclusion, 1-Methyl-7-oxoazepane-2-carboxylic acid (CAS No. 1706428-72-9) is a promising compound with a wide range of potential applications in medicine and chemical biology. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development. Ongoing studies are expected to provide more insights into its mechanisms of action and therapeutic potential, paving the way for its eventual use in clinical settings.